Cas no 7037-13-0 (3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester)
7037-13-0 structure
Product Name:3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester
CAS No:7037-13-0
MF:C11H20O2
MW:184.275303840637
CID:578902
PubChem ID:6450213
Update Time:2025-04-19
3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester
- methyl (E,2R)-2-ethyl-4-methylhept-3-enoate
- 7037-13-0
- 3-Heptenoic acid, 2-ethyl-4-methyl-, methyl ester
-
- Inchi: 1S/C11H20O2/c1-5-7-9(3)8-10(6-2)11(12)13-4/h8,10H,5-7H2,1-4H3/b9-8+/t10-/m1/s1
- InChI Key: PRLUVOLIWGMYOV-AAXQSMANSA-N
- SMILES: O(C)C([C@@H](/C=C(\C)/CCC)CC)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.14633
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.6
Experimental Properties
- Density: 0.888
- Boiling Point: 226.7°Cat760mmHg
- Flash Point: 76°C
- Refractive Index: 1.439
- PSA: 26.3
3-Heptenoic acid,2-ethyl-4-methyl-, methyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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